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Introduction

Brefeldin A (BFA) is a lactone antibiotic produced by the fungus Eupenicillium brefeldianum. It

is a potent, reversible inhibitor of intracellular protein transport from the endoplasmic reticulum

(ER) to the Golgi apparatus.[1][2] This property makes BFA an invaluable tool in cell biology

and, particularly, in neurobiology for dissecting the complex processes of protein trafficking,

neuronal development, and the cellular stress responses implicated in various neurological

disorders.

Mechanism of Action

Brefeldin A's primary molecular target is the Guanine Nucleotide Exchange Factor GBF1

(Golgi-specific Brefeldin A-resistance factor 1).[1][3] GBF1 activates the ADP-ribosylation factor

(ARF) GTPases, which are crucial for recruiting COPI coat proteins to Golgi membranes to

initiate the formation of transport vesicles.[3][4] By inhibiting GBF1, BFA prevents the assembly

of COPI coats on vesicles, thereby blocking the anterograde transport of newly synthesized

proteins and lipids from the ER to the Golgi complex.[1][3] This blockade leads to a rapid and

reversible disassembly of the Golgi apparatus, with its components being absorbed into the ER

network.[2][5] This disruption of the secretory pathway causes an accumulation of unfolded or

misfolded proteins in the ER, leading to ER stress and the activation of the Unfolded Protein

Response (UPR).[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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